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Compound of Interest

Compound Name: Allylcyclohexane

Cat. No.: B1217954 Get Quote

For Immediate Reference: Key Safety and Logistical Information for Allylcyclohexane

Allylcyclohexane is a flammable liquid and vapor that requires strict safety protocols to ensure

the well-being of laboratory personnel.[1][2][3] This guide provides essential, procedural

information for researchers, scientists, and drug development professionals, offering clear,

step-by-step instructions for the safe handling, storage, and disposal of this chemical.

Adherence to these guidelines is critical to mitigate risks, which include serious eye damage,

potential fatality if swallowed and entering airways, and skin irritation.[1][2]

Essential Safety Information at a Glance
Proper handling of Allylcyclohexane is paramount due to its hazardous properties. The

following tables summarize its critical safety and physical characteristics.

Table 1: GHS Hazard Classifications for Allylcyclohexane
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[2][3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters

airways[2]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2]

Skin Irritation Category 2 H315: Causes skin irritation[4]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H336: May cause drowsiness

or dizziness[4]

Table 2: Physical and Chemical Properties of Allylcyclohexane

Property Value

CAS Number 2114-42-3[5][6][7]

Molecular Formula C9H16[5][6]

Molecular Weight 124.22 g/mol [5][6]

Appearance Colorless liquid[5]

Flash Point 31 °C / 87.8 °F[1]

Boiling Point 151 °C[6]

Density 0.81 g/cm³[6]

Solubility Sparingly soluble in water[5]
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A systematic approach to managing Allylcyclohexane in the laboratory minimizes exposure

and ensures a safe working environment.

Engineering Controls
Ventilation: Always handle Allylcyclohexane in a well-ventilated area. A chemical fume hood

is required to prevent the accumulation of flammable vapors.[8]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[1][5] Use explosion-proof electrical, ventilating, and lighting equipment.[1][9]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)
The correct PPE is your first line of defense against chemical exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile rubber).[10] Always

inspect gloves before use and consult the manufacturer's guidelines for chemical

resistance.[10]

Lab Coat: A flame-resistant lab coat or, at a minimum, a 100% cotton lab coat is

mandatory.[8] Synthetic materials should be avoided as they can melt onto the skin if

ignited.[8]

Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.[8]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Storage and Handling
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Storage: Store Allylcyclohexane in a tightly closed container in a cool, dry, and well-

ventilated area, away from heat and ignition sources.[1][5] The storage area should be

clearly marked, and the container should be stored locked up.[5]

Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Use only non-sparking tools.[1][5]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Step-by-Step Experimental Protocol for Safe
Handling
Follow this detailed methodology for any experiment involving Allylcyclohexane.

Preparation:

Ensure the chemical fume hood is operational.

Don all required PPE: safety goggles, flame-resistant lab coat, chemical-resistant gloves,

long pants, and closed-toe shoes.

Verify that an appropriate fire extinguisher (e.g., ABC type) is accessible.[8]

Prepare all necessary equipment and reagents before handling Allylcyclohexane.

Dispensing:

Ground and bond the source container and the receiving vessel.

Slowly dispense the required amount of Allylcyclohexane, avoiding splashing.

Keep the container opening as small as possible to minimize vapor release.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1217954?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0094606&productDescription=ALLYLCYCLOHEXANE+96%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/allylcyclohexane-dic9931.html
https://wap.guidechem.com/encyclopedia/allylcyclohexane-dic9931.html
https://wap.guidechem.com/encyclopedia/allylcyclohexane-dic9931.html
https://www.fishersci.com/store/msds?partNumber=AAL0094606&productDescription=ALLYLCYCLOHEXANE+96%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/allylcyclohexane-dic9931.html
https://www.fishersci.com/store/msds?partNumber=AAL0094606&productDescription=ALLYLCYCLOHEXANE+96%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/allylcyclohexane-dic9931.html
https://www.benchchem.com/product/b1217954?utm_src=pdf-body
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/product/b1217954?utm_src=pdf-body
https://www.benchchem.com/product/b1217954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately and securely close both containers after dispensing.

During the Experiment:

Continuously work within the fume hood.

Monitor the reaction for any signs of uncontrolled temperature or pressure changes.

Keep the sash of the fume hood at the lowest practical height.

Post-Experiment:

Carefully quench any unreacted Allylcyclohexane according to your specific

experimental procedure.

Clean the work area thoroughly.

Disposal Plan
Proper disposal is a critical final step in the safe handling of Allylcyclohexane.

Waste Collection:

Collect all Allylcyclohexane waste, including contaminated materials like gloves and

absorbent pads, in a designated and properly labeled hazardous waste container.

Do not mix with other waste streams unless specifically instructed by your institution's

environmental health and safety (EHS) office.

Disposal Procedure:

Dispose of the hazardous waste through your institution's approved waste disposal

program.[1]

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Visualizing the Workflow for Safe Handling
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The following diagram illustrates the logical flow of operations for safely handling

Allylcyclohexane, from preparation to disposal.

Start: Prepare for Experiment

1. Don Personal Protective Equipment (PPE)
(Goggles, Lab Coat, Gloves)

2. Prepare Workspace
(Fume Hood, Grounding, Spill Kit)

3. Dispense Allylcyclohexane
(Use Non-Sparking Tools)

4. Conduct Experiment in Fume Hood

5. Post-Experiment Cleanup

Spill Occurs?

6. Dispose of Waste
(Segregated Hazardous Waste)

End: Secure Area

No Spill Response Protocol

Yes
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Allylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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